Cas no 185034-21-3 (Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-)

Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)- Properties

Names and Identifiers

• Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-
• POTASSIUM HYDROTRIS (3-PHENYL-5-METHYLPYRAZOL-1-YL)BORATE
• Potassiumhydrotris(3-(3-pyridyl)-5-methylpyrazol-1-yl)borate
• potassium:tris(5-methyl-3-phenylpyrazol-1-yl)boron(1-)
• Potassiumhydrotris(3-phenyl-5-methylpyrazol-1-yl)borate,97%
• 185034-21-3
• AKOS015910897
• Potassium hydrotris(3-phenyl-5-methylpyrazol-1-yl)borate
• potassium;tris(5-methyl-3-phenylpyrazol-1-yl)boron(1-)
• +Expand

• MDL： MFCD01862445
• InChIKey： QBWIDNDNXAHXPC-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H27BN6.K/c1-22-19-28(25-13-7-4-8-14-25)32-35(22)31(36-23(2)20-29(33-36)26-15-9-5-10-16-26)37-24(3)21-30(34-37)27-17-11-6-12-18-27;/h4-21H,1-3H3;/q-1;+1
• SMILES： CC1=C[C](C2=CC=CC=C2)[N-]N1B(N3C(=CC(=N3)C4=CC=CC=C4)C)N5C(=CC(=N5)C6=CC=CC=C6)C.[K+]

Computed Properties

• Exact Mass: 521.20300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 521.2027315g/mol
• Heavy Atom Count: 38
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: 14
• Surface Charge: 0
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• LogP: 6.13190
• PSA: 53.46000
• Melting Point: 157°C
• Color/Form: Not determined
• Solubility: Not determined